4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide

• Molecular Formula: C14H15BrN2O2S
• Molecular Weight: 355.25 g/mol
• IUPAC Name: 4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C14H15BrN2O2S/c1-10-9-16-14(20-10)17-13(18)3-2-8-19-12-6-4-11(15)5-7-12/h4-7,9H,2-3,8H2,1H3,(H,16,17,18)
• InChI Key: XRFZXJQOULTSAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)CCCOC2=CC=C(C=C2)Br

Description

4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide is a synthetic organic compound featuring a bromophenoxy group linked via a butanamide chain to a 5-methyl-1,3-thiazol-2-yl moiety. The thiazole ring, a common pharmacophore, contributes to its heterocyclic aromaticity and ability to participate in hydrogen bonding or π-π stacking. This compound’s structural framework is analogous to bioactive molecules targeting enzymes or receptors, though its specific pharmacological profile requires further investigation .

Biological Activity

4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide is a synthetic compound notable for its potential biological activities. Its chemical structure includes a bromophenoxy group and a thiazole moiety, which contribute to its unique properties and biological interactions. The molecular formula of the compound is $C_{12}H_{14}BrN_{2}O_{1}S$ .

Chemical Structure

The compound's structure can be represented as follows:

$$\text{Structure }\text{C}_{12}\text{H}_{14}\text{Br}\text{N}_{2}\text{O}_{1}\text{S}$$

This configuration suggests that the compound may exhibit significant lipophilicity due to the presence of bromine, potentially enhancing its bioavailability in pharmacological applications.

Anticancer Properties

Research indicates that compounds similar to 4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide often display anticancer properties. The thiazole and bromophenyl moieties are associated with various biological activities, including:

• Inhibition of cancer cell proliferation : Preliminary studies suggest that the compound may inhibit the growth of various cancer cell lines. For instance, compounds with structural similarities have shown promising results against human breast carcinoma (MCF-7), colon carcinoma (SW480), and lung carcinoma (A549) cells .

The mechanism through which 4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide exerts its biological effects is not fully elucidated. However, several studies indicate that compounds with similar structures may interact with specific cellular pathways or proteins involved in cell cycle regulation and apoptosis. For example, some thiazole derivatives have been shown to induce apoptosis in cancer cells by activating caspase pathways .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide, a comparison with structurally similar compounds is provided below:

Compound Name	Structural Features	Unique Aspects
4-(1H-indol-3-yl)butanamide	Contains an indole instead of a thiazole	Lacks the bromophenoxy group
N-(5-methyl-1,3-thiazol-2-yl)butanamide	Lacks the phenoxy group	Only contains the thiazole moiety
4-(4-bromophenyl)-N-(5-methylthiazol-2-yl)butanamide	Similar but without the oxygen bridge	Focuses on phenyl instead of phenoxy

The combination of both thiazole and bromophenoxy groups in 4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide may confer distinct biological activities compared to other compounds lacking one of these functional groups .

In Vitro Studies

Several in vitro studies have been conducted to evaluate the biological activity of 4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide. These studies typically employ assays such as:

• MTT Assay : This assay measures cell viability and proliferation in response to treatment with the compound.

Example Study

In a recent study, researchers synthesized several derivatives of thiazole and evaluated their anticancer activity using MTT assays. Among these derivatives, those containing bromophenoxy groups exhibited significantly higher inhibition rates against A549 cells compared to those without .

Additional Biological Activities

Besides anticancer properties, compounds with similar structures have also been studied for their antibacterial activity. For instance, certain thiazole derivatives have demonstrated effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), highlighting their potential as antimicrobial agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues differ in substituents on the phenoxy ring, thiazole modifications, and chain length. These variations critically impact physicochemical properties and bioactivity.

Compound	Phenoxy Substituent	Thiazole Substituent	Chain Length	Key Properties	Biological Activity	Reference
4-(4-bromophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide	Br	5-methyl	Butanamide	High lipophilicity (logP ~3.5)	Under investigation
4-(4-chlorophenoxy)-N-(5-methyl-1,3-thiazol-2-yl)butanamide	Cl	5-methyl	Butanamide	Moderate electron-withdrawing effect	Antimicrobial (hypothesized)
N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-(4-methylphenoxy)butanamide	4-methyl	4,5-dimethyl	Butanamide	Increased steric hindrance, logP ~4.0	Unreported
N-(5-methyl-1,3-thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)propanamide	3,4,5-trimethoxyphenyl	5-methyl	Propanamide	Enhanced solubility due to methoxy groups	Anticancer (preliminary)
3-{[(2R)-4-methylmorpholin-2-yl]methoxy}-5-(5-methyl-1,3-thiazol-2-yl)-N-{(1R)-1-[2-(trifluoromethyl)pyrimidin-5-yl]ethyl}benzamide	None (benzamide core)	5-methyl	Benzamide linker	High molecular weight (MW = 572.5 g/mol)	Purinoreceptor antagonist

Key Observations:

• Methoxy groups (e.g., 3,4,5-trimethoxyphenyl) enhance solubility but reduce lipophilicity .
• Thiazole Modifications: 5-Methyl substitution minimizes steric hindrance, while 4,5-dimethyl derivatives (e.g., ) increase lipophilicity but may reduce target affinity due to steric clashes.

Pharmacological Activity

• Anticancer Potential: Compounds with trimethoxyphenyl groups (e.g., ) exhibit preliminary anticancer activity, likely due to tubulin inhibition. The bromophenoxy derivative’s activity remains unexplored but merits evaluation given structural similarities .
• Receptor Targeting: The benzamide derivative () acts as a purinoreceptor antagonist, highlighting the thiazole ring’s versatility in diverse target engagement.

Research Findings and Implications

• Structure-Activity Relationship (SAR): The bromophenoxy group’s electronegativity correlates with enhanced stability, while thiazole methylation balances lipophilicity and steric effects.
• Therapeutic Potential: The compound’s structural features align with kinase inhibitors and antimicrobial agents, though specific assays are needed to confirm activity.